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Compound of Interest

Compound Name: JI130

Cat. No.: B608195 Get Quote

For researchers, scientists, and drug development professionals handling the investigational

compound JI130, adherence to proper disposal procedures is critical for laboratory safety and

environmental protection. While specific disposal protocols for JI130 are not publicly available,

this document provides essential guidance based on standard laboratory practices for handling

research-grade chemical compounds.

Disclaimer: The following information is a general guide and should not replace institution-

specific protocols or the guidance provided in a Safety Data Sheet (SDS). It is mandatory to

obtain the SDS for JI130 from your supplier and to consult with your institution's Environmental

Health and Safety (EHS) department for disposal procedures that comply with local, state, and

federal regulations.

Chemical and Physical Properties of JI130
A summary of the known properties of JI130 is provided below. This information is crucial for a

preliminary assessment of its potential hazards and for determining appropriate handling and

disposal methods.
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Property Value

Molecular Formula C₂₃H₂₄N₂O₃

Molecular Weight 376.45 g/mol

Solubility Soluble in DMSO

Storage Recommended at -20°C

This data is compiled from publicly available information from chemical suppliers. Researchers

should always refer to the lot-specific data provided with their compound.

General Disposal Protocol for Research Chemicals
like JI130
The following step-by-step procedure outlines the recommended best practices for the disposal

of research compounds such as JI130.

Step 1: Waste Identification and Segregation

Treat all waste containing JI130, including pure compound, solutions, contaminated labware

(e.g., pipette tips, tubes, flasks), and personal protective equipment (PPE), as hazardous

chemical waste.

Do not mix JI130 waste with other waste streams, such as biological, radioactive, or non-

hazardous waste, unless explicitly permitted by your institution's EHS department.

Segregate liquid waste from solid waste.

Step 2: Use of Appropriate Waste Containers

Collect liquid waste containing JI130 in a dedicated, leak-proof, and chemically compatible

container. The container should have a secure screw-top cap.

Collect solid waste, such as contaminated gloves, paper towels, and disposable labware, in

a designated, clearly labeled hazardous waste bag or container.
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Sharps, such as needles or contaminated glassware, must be disposed of in a puncture-

resistant sharps container designated for chemically contaminated sharps.

Step 3: Proper Labeling of Waste Containers

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name ("JI130") and the approximate concentration

and quantity of the waste.

Indicate the date when waste was first added to the container.

Step 4: Safe Storage of Chemical Waste

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure waste containers are kept closed at all times, except when adding waste.

Store containers in secondary containment to prevent spills.

Step 5: Arranging for Waste Disposal

Once a waste container is full or has been in storage for a designated period (as per

institutional policy), contact your institution's EHS department to arrange for pickup and

disposal.

Do not dispose of JI130 or any of its waste down the drain or in the regular trash.[1]

Experimental Workflow for Disposal
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Preparation

Waste Collection & Segregation

Storage

Disposal

Start: Generation of JI130 Waste

Consult JI130 Safety Data Sheet (SDS)

Consult Institutional EHS Guidelines

Wear Appropriate PPE

Collect Liquid Waste in a Labeled,
Leak-Proof Container

Segregate Waste

Collect Solid Waste in a Labeled
Hazardous Waste Bag/Container

Segregate Waste

Collect Sharps in a Labeled,
Puncture-Resistant Sharps Container

Segregate Waste

Store Waste in a Designated
Satellite Accumulation Area

Use Secondary Containment

Contact EHS for Waste Pickup

End: Compliant Disposal by EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of JI130 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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